N-(2,3-Dimethyl-phenyl)-2-(3-furan-2-yl-6-oxo-6H-pyridazin-1-yl)-acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C18H17N3O3/c1-12-5-3-6-14(13(12)2)19-17(22)11-21-18(23)9-8-15(20-21)16-7-4-10-24-16/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: XRNDLBRMWMJMOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CO3)C
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• Solubility: >48.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,3-Dimethyl-phenyl)-2-(3-furan-2-yl-6-oxo-6H-pyridazin-1-yl)-acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as 'DMFPA' and is synthesized through a specific method that involves various chemical reactions.

Scientific Research Applications

Synthesis and Structural Characterization

Several studies have been dedicated to the synthesis and structural characterization of compounds related to N-(2,3-Dimethyl-phenyl)-2-(3-furan-2-yl-6-oxo-6H-pyridazin-1-yl)-acetamide. For instance, the synthesis, crystal structure, and biological activity of similar acetamide compounds have been explored, highlighting the importance of molecular structure in determining biological activity and providing insights into the design of new molecules with potential therapeutic applications (Hu Jingqian et al., 2016).

Biological Activities and Potential Therapeutic Applications

Research has also focused on the biological activities of compounds closely related to N-(2,3-Dimethyl-phenyl)-2-(3-furan-2-yl-6-oxo-6H-pyridazin-1-yl)-acetamide, including their cytotoxic evaluation against various cancer cell lines and their potential as anti-microbial agents. For example, new β-aryl-α-dimethoxyphosphoryl-γ-lactams have been designed, synthesized, and evaluated for their cytotoxicity against human breast cancer and prostate cancer cell lines, highlighting the therapeutic potential of these compounds in cancer treatment (S. Cinar et al., 2017). Furthermore, the synthesis and antimicrobial evaluation of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives have been studied, indicating the potential application of these compounds in combating microbial infections (Samreen Gul et al., 2017).

Antioxidant Studies

Antioxidant properties are another area of interest. The synthesis and antioxidant studies of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides have been explored, revealing that many of these compounds possess moderate to significant radical scavenging activity, which could be leveraged in designing new antioxidants (Matloob Ahmad et al., 2012).